Cas no 2229245-78-5 (3-1-(propan-2-yl)-1H-pyrazol-5-ylpropane-1-thiol)

• Product Name: 3-1-(propan-2-yl)-1H-pyrazol-5-ylpropane-1-thiol
• CAS No: 2229245-78-5
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 6286962
• PubChem ID: 165628065
• Update Time: 2025-07-25

3-1-(propan-2-yl)-1H-pyrazol-5-ylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-1-(propan-2-yl)-1H-pyrazol-5-ylpropane-1-thiol
• 3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propane-1-thiol
• EN300-1795438
• 2229245-78-5

• Inchi： 1S/C9H16N2S/c1-8(2)11-9(4-3-7-12)5-6-10-11/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： NDMNRRBCEGZXES-UHFFFAOYSA-N
• SMILES： SCCCC1=CC=NN1C(C)C

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-1-(propan-2-yl)-1H-pyrazol-5-ylpropane-1-thiol

3-(1-(Propan-2-yl)-1H-pyrazol-5-yl)Propane-1-thiol: A Comprehensive Overview

The compound with CAS No. 2229245785, commonly referred to as 3-(1-(Propan-2-yl)-1H-pyrazol-5-yl)Propane-1-thiol, is a fascinating molecule that has garnered attention in various scientific domains. This compound belongs to the class of thiol-containing heterocyclic compounds, which are known for their unique chemical properties and potential applications in fields such as materials science, pharmacology, and catalysis.

3-(1-(Propan-2-yl)-1H-pyrazol-5-yl)Propane-1-thiol is characterized by its pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms. The pyrazole ring is substituted with a propan-2-yl group at position 1 and a thiol group (-SH) at position 5. This substitution pattern imparts the molecule with a combination of electron-donating and electron-withdrawing groups, which influence its reactivity and stability.

Recent studies have highlighted the potential of 3-(1-(Propan-2-yl)-1H-pyrazol-5-yl)Propane-1-thiol in the development of novel materials for energy storage applications. Researchers have explored its ability to act as a precursor for the synthesis of conductive polymers and metalloorganic frameworks (MOFs). These materials exhibit promising properties for use in batteries and supercapacitors due to their high surface area and tunable electronic characteristics.

In the field of pharmacology, 3-(1-(Propan-2-yll)-pyrazol-thiol derivatives have been investigated for their potential as anti-inflammatory agents. The thiol group in the molecule plays a crucial role in modulating its bioactivity, particularly in scavenging reactive oxygen species (ROS) and reducing oxidative stress. This property makes it a candidate for drug development targeting inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of 3-(1-(Propan-yll)-pyrazol-thiol involves a multi-step process that typically includes the formation of the pyrazole ring followed by functionalization with the propanoyl and thiol groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact.

From an environmental perspective, 3-(1-(Propan-yll)-pyrazol-thiol has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions, which is favorable for its safe disposal in industrial settings. However, further research is required to fully understand its long-term ecological impacts.

In conclusion, 3-(1-(Propan-yll)-pyrazol-thiol (CAS No. 2229245785) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a promising candidate for future innovations in materials science and pharmacology.